Cas no 1804861-97-9 (Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate
• CAS No: 1804861-97-9
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4889894
• Update Time: 2025-06-23

Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-16-9(15)6-5(8(11)12)7(14)4(2-10)3-13-6/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： XMSQGYGDONQUNW-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(=O)OC)=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate: A Comprehensive Overview

The compound Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate, identified by the CAS number 1804861-97-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this molecule includes a pyridine ring substituted with several functional groups, including a methyl ester, a bromomethyl group, a difluoromethyl group, and a hydroxyl group. These substituents contribute to the molecule's reactivity, stability, and potential applications in drug design and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving halogenation, fluorination, and esterification processes. The synthesis of Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate typically begins with the preparation of the pyridine ring, followed by strategic substitution at specific positions to introduce the desired functional groups. The bromomethyl group at position 5 and the difluoromethyl group at position 3 are introduced through nucleophilic aromatic substitution or electrophilic substitution mechanisms, depending on the directing effects of existing substituents.

The presence of multiple functional groups in this compound makes it an attractive candidate for further chemical modifications. For instance, the hydroxyl group at position 4 can undergo various protection/deprotection reactions, enabling its use as an intermediate in more complex molecules. Similarly, the methyl ester at position 2 can be converted into other esters or acids, expanding its utility in different chemical contexts. Recent studies have explored the use of this compound as a building block for constructing bioactive molecules with potential applications in cancer therapy and antimicrobial agents.

In terms of physical properties, Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the range of 250-300 nm, which is indicative of its conjugated π-system. These properties make it suitable for applications requiring precise control over electronic transitions and solubility profiles.

The latest research on this compound has focused on its role as an intermediate in drug discovery programs targeting neurodegenerative diseases. By incorporating this compound into larger molecular frameworks, researchers have been able to achieve improved bioavailability and selectivity for specific biological targets. Additionally, computational studies have revealed that this compound exhibits promising interactions with key enzymes involved in Alzheimer's disease pathways, suggesting its potential as a lead compound for further optimization.

In conclusion, Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No: 1804861-97-9) represents a versatile and valuable molecule in contemporary chemical research. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in drug development and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial applications.